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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling
of Cyanazine-d5. Cyanazine-d5 is the deuterium-labeled analogue of Cyanazine, a triazine
herbicide. Due to its isotopic labeling, Cyanazine-d5 serves as an invaluable internal standard
for the quantitative analysis of Cyanazine in biological and environmental samples, a critical
aspect of drug development and environmental monitoring. The deuterium substitution is
specifically on the N-ethyl group, creating Cyanazine-d5 (N-ethyl-d5). This document outlines
a proposed synthesis pathway, detailed experimental protocols, and relevant quantitative data.

Quantitative Data

The following table summarizes the key quantitative data for Cyanazine and its deuterated
analogue.
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Property Cyanazine Cyanazine-d5 Reference
Molecular Formula CoH13CINs CoHsDsCINe

Molecular Weight 240.69 g/mol 245.72 g/mol

CAS Number 21725-46-2 1190003-29-2

Melting Point 167.5-169 °C 167.5-169 °C

LogP 2.22 2.19

Purity >98% (typical) >98% (typical)

Proposed Synthesis Pathway

The synthesis of Cyanazine-d5 is based on the established synthesis of Cyanazine, which
involves the sequential reaction of cyanuric chloride with ethylamine and 2-amino-2-
methylpropionitrile. For the synthesis of Cyanazine-d5, the key modification is the use of
deuterated ethylamine (ethylamine-d5) in the first step.

2-Amino-2-methylpropionitrile

Ethylamine-d5

+ 2-Amino-2-methylpropionitrile

+ Ethylamine-d5 _ | 2-Chloro-4-(ethylamino-d5)-
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Click to download full resolution via product page

Caption: Proposed reaction pathway for the synthesis of Cyanazine-d5.

Experimental Protocols
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The following is a proposed experimental protocol for the synthesis of Cyanazine-d5. This
protocol is based on the known synthesis of Cyanazine and standard organic chemistry
techniques.

Materials:

e Cyanuric chloride

o Ethylamine-d5 hydrochloride
e 2-Amino-2-methylpropionitrile
e Sodium carbonate

e Acet

 To cite this document: BenchChem. [Synthesis and Isotopic Labeling of Cyanazine-d5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-
cyanazine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-cyanazine-d5
https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-cyanazine-d5
https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-cyanazine-d5
https://www.benchchem.com/product/b562985#synthesis-and-isotopic-labeling-of-cyanazine-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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